4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-morpholin-4-ylphenyl)butanamide

• Molecular Formula: C22H23ClN4O3
• Molecular Weight: 426.9 g/mol
• IUPAC Name: 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-morpholin-4-ylphenyl)butanamide
• InChI: InChI=1S/C22H23ClN4O3/c23-19-5-2-1-4-18(19)22-25-21(30-26-22)7-3-6-20(28)24-16-8-10-17(11-9-16)27-12-14-29-15-13-27/h1-2,4-5,8-11H,3,6-7,12-15H2,(H,24,28)
• InChI Key: XTDBPCVKZWVBTB-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=CC=C(C=C2)NC(=O)CCCC3=NC(=NO3)C4=CC=CC=C4Cl

Description

4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-morpholin-4-ylphenyl)butanamide is a chemical compound that is widely used in scientific research. It is a member of the oxadiazole family of compounds, which have been shown to have a wide range of biological activities. In

Mechanism of Action

The mechanism of action of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-morpholin-4-ylphenyl)butanamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. It has also been shown to inhibit the activity of protein kinase CK2, an enzyme that is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-morpholin-4-ylphenyl)butanamide are complex and varied. It has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. It has also been shown to have anti-cancer effects by inducing apoptosis (programmed cell death) in cancer cells. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-morpholin-4-ylphenyl)butanamide is its versatility in scientific research. It has been shown to have a wide range of biological activities, making it a useful tool for studying various biological processes. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the study of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-morpholin-4-ylphenyl)butanamide. One area of research could focus on its potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another area of research could focus on its potential as an anti-cancer agent, particularly in combination with other chemotherapeutic drugs. Finally, further research could be done to better understand the mechanism of action of this compound, which could lead to the development of more effective therapeutic agents.

Synthesis Methods

The synthesis method of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-morpholin-4-ylphenyl)butanamide is a multistep process that involves the reaction of 2-chlorobenzoyl chloride with hydrazine hydrate to form 2-chlorobenzohydrazide. This intermediate is then reacted with ethyl acetoacetate and acetic anhydride to form 3-(2-chlorophenyl)-5-methyl-4,5-dihydro-1,2,4-oxadiazol-3-one. The final step involves the reaction of this intermediate with 4-(4-morpholinophenyl)butan-1-amine to form 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-morpholin-4-ylphenyl)butanamide.

Scientific Research Applications

4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-morpholin-4-ylphenyl)butanamide has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial activities. It has also been shown to have potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.